Cas no 105704-35-6 (1,3,5-Triazine-2,4-diamine, N-(4-bromophenyl)-6-(chloromethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine, N-(4-bromophenyl)-6-(chloromethyl)-
• CAS No: 105704-35-6
• MF: C₁₀H₉BrClN₅
• MW: 314.568958997726
• CID: 1160451
• PubChem ID: 13540390
• Update Time: 2025-04-20

1,3,5-Triazine-2,4-diamine, N-(4-bromophenyl)-6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, N-(4-bromophenyl)-6-(chloromethyl)-
• AKOS037633426
• 105704-35-6
• N2-(4-bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• ALBB-033126
• STL581939
• 1,3,5-Triazine-2,4-diamine, N2-(4-bromophenyl)-6-(chloromethyl)-
• N-(4-bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• n-[4-amino-6-(chloromethyl)-1,3,5-triazin-2-yl]-n-(4-bromophenyl)amine
• LS-12476
• DTXSID701179287

• Inchi： 1S/C10H9BrClN5/c11-6-1-3-7(4-2-6)14-10-16-8(5-12)15-9(13)17-10/h1-4H,5H2,(H3,13,14,15,16,17)
• InChI Key： UPNLIORDHFMMMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1N=C(N)N=C(CCl)N=1

Computed Properties

• Exact Mass: 312.97317
• Monoisotopic Mass: 312.97299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.72